Cas no 2229164-23-0 (1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one
• CAS No: 2229164-23-0
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 6529533
• PubChem ID: 165882496
• Update Time: 2025-10-24

1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one
• 2229164-23-0
• EN300-1949656

• Inchi： 1S/C9H7F3O2/c10-9(11,12)8(14)5-6-3-1-2-4-7(6)13/h1-4,13H,5H2
• InChI Key： IYPIPRABKZVKPX-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=CC=1O)=O)(F)F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one

Introduction to 1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one (CAS No: 2229164-23-0)

1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one, identified by the Chemical Abstracts Service Number (CAS No) 2229164-23-0, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of β-keto esters, which are well-known for their broad spectrum of biological activities and utility in synthetic chemistry. The presence of both fluorine atoms and a hydroxyl group in its molecular structure endows it with distinct reactivity and potential applications in drug discovery and material science.

The molecular structure of 1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one consists of a propanone backbone substituted with a trifluoromethyl group at the 1-position and a 2-hydroxyphenyl group at the 3-position. This arrangement creates a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. The trifluoromethyl group, in particular, is known to modulate the pharmacokinetic properties of drugs by influencing their solubility, permeability, and metabolic clearance. Additionally, the hydroxyl group introduces the possibility for hydrogen bonding interactions, which can be exploited in the design of enzyme inhibitors or receptor ligands.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to improve drug efficacy and selectivity. The incorporation of fluorine atoms into pharmaceutical molecules can lead to increased binding affinity, reduced metabolic degradation, and improved pharmacological profiles. For instance, studies have demonstrated that fluorinated analogs of existing drugs often exhibit enhanced bioavailability and prolonged half-lives. The compound 1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one represents a promising scaffold for further derivatization and optimization towards therapeutic applications.

The synthesis of 1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one typically involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between trifluoroacetyl chloride and benzaldehyde derivatives followed by reduction steps to introduce the hydroxyl group. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been explored to enhance synthetic efficiency. The development of novel synthetic methodologies is an ongoing area of research aimed at improving accessibility and scalability for this compound.

One of the most compelling aspects of 1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural features to develop novel inhibitors targeting various biological pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory responses and cancer metabolism. The ability to modify both the trifluoromethyl and hydroxyl groups allows for fine-tuning of physicochemical properties such as solubility and binding affinity, making it a versatile tool in medicinal chemistry.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one. Molecular modeling techniques enable researchers to predict binding interactions between this compound and biological targets with high accuracy. This approach has been instrumental in identifying lead compounds for further optimization through structure-based drug design. Additionally, machine learning algorithms have been employed to analyze large datasets containing experimental data on fluorinated compounds, leading to more informed decisions regarding molecular modifications.

The role of 1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one extends beyond pharmaceutical applications; it also finds utility in materials science due to its unique electronic properties. Fluorinated compounds are known to exhibit high thermal stability and chemical resistance, making them suitable for use in advanced polymers and coatings. Furthermore, the presence of both polar functional groups enhances its compatibility with various solvent systems, facilitating its use in industrial processes.

In conclusion, 1,1,1-trifluoro-3-(2-hydroxyphenyl)propan-2-one (CAS No: 2229164-23-0) is a multifaceted compound with significant potential across multiple domains including drug discovery, medicinal chemistry, materials science,and computational biology. Its unique structural features, including the trifluoromethyland hydroxyl groups,make it an attractive scaffold for further research and development. As our understandingof fluorinated compounds continuesto grow,this moleculeis poisedto play an increasingly important rolein both academic researchand industrial applications.